Cas no 67777-12-2 (3-Methylbutanimidamide)

• Product Name: 3-Methylbutanimidamide
• CAS No: 67777-12-2
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 1086352
• PubChem ID: 5067946
• Update Time: 2025-11-01

3-Methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• 3-Methylbutanimidamide
• 3-Methyl-Butyramidine
• 3-methylbutanamidine
• AC1NNFCO
• AG-G-56848
• Ambcb4012906
• CTK5C6665
• isobutyl amidine
• isovaleramidine
• SCHEMBL295045
• AKOS000194830
• NWMAYMXDONWXTE-UHFFFAOYSA-N
• DTXSID80407997
• 67777-12-2
• EN300-65043
• 3-Methylbutanimidamide x1hcl

• MDL： MFCD05663314
• Inchi： 1S/C5H12N2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H3,6,7)
• InChI Key： NWMAYMXDONWXTE-UHFFFAOYSA-N
• SMILES： NC(CC(C)C)=N

Computed Properties

• Exact Mass: 100.10016
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.95
• Boiling Point: 134.3°C at 760 mmHg
• Flash Point: 35°C
• Refractive Index: 1.468
• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3-Methylbutanimidamide

Professional Introduction to Compound with CAS No 67777-12-2 and Product Name 3-Methylbutanimidamide

3-Methylbutanimidamide, identified by the Chemical Abstracts Service Number (CAS No) 67777-12-2, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The 3-Methylbutanimidamide structure, featuring a butyl chain with a methyl substituent and an imidamide functional group, presents a versatile scaffold for further chemical modifications and biological evaluations.

The imidamide moiety in 3-Methylbutanimidamide is particularly noteworthy, as it is a common pharmacophore found in various bioactive molecules. Imidamides have been extensively studied for their role in modulating biological pathways, particularly in the development of drugs targeting inflammation, pain, and metabolic disorders. The presence of the methyl group on the butyl chain introduces additional conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 3-Methylbutanimidamide with biological targets with greater precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug discovery programs. For instance, preliminary docking studies have indicated potential binding interactions with COX-2 and PDE4 enzymes, which are implicated in inflammatory responses and neurotransmitter regulation, respectively.

The synthesis of 3-Methylbutanimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of methyl butanoate with ammonia or ammonium acetate, followed by cyclization under acidic or basic conditions. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, such as catalytic hydrogenation and microwave-assisted reactions, which reduce waste generation and energy consumption.

In the realm of medicinal chemistry, 3-Methylbutanimidamide has been explored as a precursor for more complex derivatives. By introducing various substituents into the imidamide core, researchers can fine-tune the pharmacological properties of the compound. For example, fluorinated analogs of 3-Methylbutanimidamide have shown enhanced metabolic stability and improved bioavailability in preclinical studies. These modifications highlight the importance of structural diversity in drug development.

The pharmacological profile of 3-Methylbutanimidamide is further illuminated by its interaction with cellular pathways. Studies using immortalized cell lines have demonstrated that 3-Methylbutanimidamide can modulate intracellular signaling cascades involved in apoptosis and cell proliferation. Additionally, its ability to cross cell membranes suggests potential applications in topical formulations or oral delivery systems. These findings are particularly relevant in the context of developing treatments for chronic diseases where sustained drug release is critical.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 3-Methylbutanimidamide. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards for clinical trials and market approval. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rapid translation of laboratory findings into clinical candidates. This synergy is essential for advancing innovative therapeutics that address unmet medical needs.

The future prospects of 3-Methylbutanimidamide are promising, given its structural versatility and biological relevance. Ongoing research aims to elucidate its mechanism of action through advanced biochemical assays and genetic knockout models. By integrating high-throughput screening technologies with structure-activity relationship (SAR) studies, researchers can accelerate the discovery of novel derivatives with improved therapeutic efficacy. Such interdisciplinary approaches are key to unlocking the full potential of 3-Methylbutanimidamide in drug development.